Cas no 2587360-22-1 (Ecopipam hydrobromide)
Ecopipam hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- (6aS-trans)-11-Chloro-6,6a,7,8,9,13b-hexahydro-7-methyl-5H-benzo[d]naphth[2,1-b]azepin-12-ol hydrobromide
- Ecopipam (hydrobromide)
- rel-Ecopipam (hydrobromide)
- 1227675-51-5
- CHEMBL1535402
- SCH 39166 hydrobromide
- (6aS,13bR)-11-chloro-7-methyl-6,6a,7,8,9,13b-hexahydro-5H-benzo[d]naphtho[2,1-b]azepin-12-ol hydrobromide
- CS-0032856
- (6as-trans)-11-chloro-6,6a,7,8,9,13b-hexahydro-7-methyl-5hbenzo[d]naphth[2,1-b]azepin-12-ol hydrobromide
- HY-110033
- MS-26640
- HY-14690B
- J-004853
- Ecopipam hydrobromide
- AKOS024457035
- CS-0904161
- NCGC00092362-01
- DTXSID9042596
- SCH 39166 (hydrobromide)
- sch39166 hydrobromide
- 2587360-22-1
- 5H-Benzo[d]naphth[2,1-b]azepin-12-ol, 11-chloro-6,6a,7,8,9,13b-hexahydro-7-methyl-, hydrobromide (1:1), (6aS,13bR)-
- G13520
- trans-11-Chloro-6,6a,7,8,9,13b-hexahydro-7-methyl-5H-Benzo[d]naphth[2,1-b]azepin-12-ol
- DA-57718
- (6aS,13bR)-11-chloro-7-methyl-5,6,6a,8,9,13b-hexahydronaphtho[1,2-a][3]benzazepin-12-ol;hydrobromide
-
- Inchi: 1S/C19H20ClNO.BrH/c1-21-9-8-13-10-16(20)18(22)11-15(13)19-14-5-3-2-4-12(14)6-7-17(19)21;/h2-5,10-11,17,19,22H,6-9H2,1H3;1H/t17-,19+;/m0./s1
- InChI Key: GAUWIDFICGEZKR-JUOYHRLASA-N
- SMILES: Br.ClC1C(=CC2=C(C=1)CCN(C)[C@H]1CCC3C=CC=CC=3[C@@H]12)O
Computed Properties
- Exact Mass: 393.04950g/mol
- Monoisotopic Mass: 393.04950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 403
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Ecopipam hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-110033-1mg |
Ecopipam hydrobromide |
2587360-22-1 | ≥99.0% | 1mg |
¥1100 | 2024-04-18 |
Ecopipam hydrobromide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ecopipam hydrobromide
Ecopipam Hydrobromide: A Comprehensive Overview
Ecopipam hydrobromide, also known as Ecopipam hydrobromide, is a compound with the CAS number 2587360-22-1. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in the realm of pharmacology and neuroscience. The Ecopipam hydrobromide molecule is a derivative of pipam, a known compound with unique pharmacological properties. Its structure and functional groups contribute to its ability to interact with specific biological targets, making it a subject of extensive research.
Recent studies have highlighted the role of Ecopipam hydrobromide in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that the compound may have therapeutic potential in treating conditions such as depression, anxiety, and other neuropsychiatric disorders. The ability of Ecopipam hydrobromide to influence these pathways without causing significant side effects has made it a promising candidate for further investigation.
The synthesis of Ecopipam hydrobromide involves a multi-step process that ensures the purity and stability of the compound. Researchers have optimized the synthesis protocols to achieve high yields and minimize impurities, which is crucial for its use in preclinical and clinical studies. The structural characterization of Ecopipam hydrobromide has been carried out using advanced analytical techniques such as NMR spectroscopy and mass spectrometry, confirming its identity and purity.
In terms of pharmacokinetics, Ecopipam hydrobromide exhibits favorable absorption and bioavailability profiles. Studies in animal models have shown that the compound is well-absorbed after oral administration and distributes widely across tissues. Its metabolism and excretion pathways are currently under investigation, with preliminary data suggesting that it undergoes hepatic metabolism via cytochrome P450 enzymes. Understanding these parameters is essential for determining the optimal dosing regimen and safety profile of Ecopipam hydrobromide.
The therapeutic potential of Ecopipam hydrobromide lies in its ability to modulate neurotransmitter systems while minimizing off-target effects. Preclinical studies have demonstrated its efficacy in reducing depressive-like behaviors in animal models, which aligns with its proposed mechanism of action. Additionally, its anxiolytic properties have been explored in stress-induced models, further supporting its potential as a novel therapeutic agent.
One of the most exciting developments involving Ecopipam hydrobromide is its role in neuroprotection. Emerging research suggests that the compound may exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open new avenues for its application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the effects of Ecopipam hydrobromide. Long-term safety studies and clinical trials are essential to determine its efficacy and tolerability in human subjects. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic option.
In conclusion, Ecopipam hydrobromide represents a significant advancement in drug discovery, with potential applications across multiple therapeutic areas. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, Ecopipam hydrobromide may pave the way for innovative treatments that improve patient outcomes worldwide.
2587360-22-1 (Ecopipam hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)